(Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-2-[(3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C21H14O6/c1-24-14-5-2-4-13(10-14)11-19-20(22)16-8-7-15(12-18(16)27-19)26-21(23)17-6-3-9-25-17/h2-12H,1H3/b19-11-
• InChI Key: BGZKBPHFNBIPRG-ODLFYWEKSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Molecular Formula: C21H14O6
• Molecular Weight: 362.3 g/mol
• CAS No.: 858765-97-6

Description

This compound belongs to the benzofuran family, characterized by a fused benzofuran core substituted with a 3-methoxybenzylidene group at position 2 and a furan-2-carboxylate ester at position 4. The (Z)-stereochemistry indicates the spatial arrangement of the benzylidene moiety relative to the ketone oxygen at position 5. Benzofuran derivatives are widely studied for their biological activities, including antimicrobial, anticancer, and anti-inflammatory properties .

Biological Activity

(Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate is a synthetic organic compound belonging to the class of benzofuran derivatives. Its complex structure, characterized by multiple functional groups, suggests significant potential for various biological activities, including anticancer and antimicrobial properties. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{19}H_{16}O_6$, with a molecular weight of approximately 336.33 g/mol. The structural representation includes a benzofuran core substituted with a methoxybenzylidene group and a furan-2-carboxylate moiety. The presence of carbonyl and methoxy groups indicates potential reactivity and interactions with biological targets.

Anticancer Properties

Recent studies have highlighted the anticancer potential of (Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate. In vitro experiments demonstrated that this compound exhibits cytotoxic effects against various cancer cell lines, including:

Cell Line	IC50 (µM)	Reference
M-HeLa (Cervical)	12.7 ± 1.1
MCF-7 (Breast)	21.7 ± 1.7
PC3 (Prostate)	Moderate

The compound's mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation, suggesting a potential role in cancer therapy.

Antimicrobial Activity

In addition to anticancer effects, (Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate has shown promising antimicrobial activity. Preliminary studies indicate that it possesses significant inhibitory effects against various bacterial strains and fungi.

The biological activity of this compound is attributed to its ability to interact with specific molecular targets within cells. It may bind to enzymes or receptors that modulate cellular signaling pathways, leading to altered cell growth and survival rates. The detailed mechanisms are still under investigation but may involve:

• Enzyme Inhibition : The compound may inhibit enzymes related to cancer cell metabolism.
• Receptor Modulation : It could act as a modulator for receptors involved in cell signaling.
• Induction of Apoptosis : Evidence suggests that it may promote programmed cell death in cancer cells.

Case Studies

A series of experiments were conducted to assess the biological activity of (Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate:

• Study on M-HeLa Cells :
  • Results indicated that the compound significantly reduced cell viability at concentrations above 10 µM.
  • Mechanistic studies suggested involvement of apoptosis pathways as evidenced by increased caspase activity.
• Antimicrobial Testing :
  • The compound was tested against several bacterial strains, showing effective inhibition comparable to standard antibiotics.
  • Minimum inhibitory concentrations (MICs) were determined for both gram-positive and gram-negative bacteria.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties of Comparable Benzofuran Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Biological Activity	Key References
(Z)-2-(3-Methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate	3-OCH₃, furan-2-carboxylate	~396.35	Under investigation (hypothesized anticancer/antimicrobial)
(Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate	3,4,5-tri-OCH₃	~456.40	Enhanced lipophilicity; improved cellular uptake in cancer models
Methyl 5-chloro-1-benzofuran-2-carboxylate (Compound 1)	5-Cl, COOCH₃	~224.62	Antimicrobial activity against Gram-positive bacteria
[(2Z)-2-[(2,4-Dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 5-methoxy-2-phenylbenzofuran-3-carboxylate	2,4-di-OCH₃, 5-OCH₃, 2-Ph	~610.58	Antifungal activity (Candida spp.)

Crystallographic and Conformational Insights

• The Cambridge Structural Database (CSD) reveals that benzofuran derivatives with Z-configuration (like the target compound) adopt a planar conformation, facilitating π-π interactions with aromatic residues in protein binding pockets .
• Hydrogen-bonding patterns in similar compounds (e.g., 3-ketocarbofuran) suggest that the 3-oxo group and methoxy substituents participate in stabilizing interactions with serine or tyrosine residues in enzymatic targets .